4F2 antigen heavy chain (497-510)
Description
4F2 cell-surface antigen heavy chain (UniProt:P08195)
Scientific Research Applications
Molecular Structure and Cloning
- The 4F2 antigen heavy chain is a transmembrane protein with a cytoplasmic NH2 terminus, featuring an internal transmembrane-spanning region and potential glycosylation sites in its COOH-terminal domain (Teixeira, Di Grandi, & Kühn, 1987).
- Molecular cloning of this antigen revealed a gene specifying a 2.1-kilobase mRNA with an open reading frame coding for a 529-residue protein of 58 kDa (Quackenbush et al., 1987).
Functional Role in Cellular Processes
- 4F2 antigen heavy chain is associated covalently with an amino acid transporter, impacting intracellular trafficking and membrane topology of the 4F2 heterodimer (Nakamura et al., 1999).
- It is implicated in the uptake of neutral and dibasic amino acids in Xenopus oocytes, indicating a role in amino acid transport (Wells et al., 1992).
Implications in Cell Activation and Cancer
- The 4F2 antigen heavy chain gene is involved in T-lymphocyte activation and growth, with its expression being inducible and regulated through transcriptional and post-transcriptional mechanisms (Gottesdiener et al., 1988).
- In prostate cancer, 4F2hc forms a complex with L-type amino acid transporter 1 (LAT1) and its high expression is an independent prognostic factor for progression-free survival, thus serving as a potential therapeutic target (Maimaiti et al., 2021).
properties
sequence |
STQPGREEGSPLEL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
4F2 antigen heavy chain (497-510) |
Origin of Product |
United States |
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